N,N'-diacetylchitobiose

Description

N,N'-Diacetylchitobiose is a disaccharide composed of two β(1,4) linked N-acetyl-D-glucosamine molecules . It is a chitin hydrolysate and the N,N'-diacetylated derivative of chitobiose . Chitobiose itself is a group of disaccharides of β-1,4-linked glucosamine units and an acetylation disaccharide found in chitin . N,N'-Diacetylchitobiose is found in multiple organisms, including humans, mice, and Escherichia coli .

This compound has several uses, including serving as an alternative source of N-acetylglucosamine for some bacteria . In chitinolytic bacteria, N,N′-Diacetylchitobiose is a major breakdown product of chitinase and the smallest substance that induces chitinase production . E. coli can utilize it as a carbon source, even though it doesn't express chitinases, because it is exposed to N,N'-Diacetylchitobiose produced by intestinal chitinolytic bacteria . It can also act as an inhibitor of lysozyme, reverse myocardial depression, and lessen norepinephrine requirements in Escherichia coli sepsis in dogs . N,N'-diacetylchitobiose phosphorylase, an enzyme that is specific for N,N'-diacetylchitobiose, is believed to be an integral part of the phosphoenolpyruvate:glucose phosphotransferase system (PTS) .

Another similar compound is Chitobiose, a condensed form of 4‐O‐(2‐amino‐2‐deoxy‐β‐D‐glucopyranosyl)‐2‐amino‐2‐deoxy‐D‐glucose, found in chitin . N,N'-Diacetylchitobiose is also used in fermentation research to study chitobiose transporter systems and enzymes like β-N-acetylglucosaminidase(s) and chitobiose phosphorylase(s) .

• CAS No.: 35061-50-8
• Product Name: N,N'-diacetylchitobiose
• Molecular Formula: C16H28N2O11
• Molecular Weight: 424.40 g/mol
• IUPAC Name: N-[5-[3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,4-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• Standard InChI: InChI=1S/C16H28N2O11/c1-5(21)17-9-13(25)14(8(4-20)27-15(9)26)29-16-10(18-6(2)22)12(24)11(23)7(3-19)28-16/h7-16,19-20,23-26H,3-4H2,1-2H3,(H,17,21)(H,18,22)
• Standard InChIKey: CDOJPCSDOXYJJF-UHFFFAOYSA-N
• SMILES: CC(=O)NC1C(C(C(OC1O)CO)OC2C(C(C(C(O2)CO)O)O)NC(=O)C)O
• Canonical SMILES: CC(=O)NC1C(C(C(OC1O)CO)OC2C(C(C(C(O2)CO)O)O)NC(=O)C)O
• Synonyms: 2-(Acetylamino)-4-O-[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]-2-deoxy-D-glucose; Bis(N-acetyl)chitobiose; Chitobiose Diacetate; N,N’-Diacetyl-D-chitobiose
• PubChem Compound: 656440
• Last Modified: Sep 14 2023